Cas no 1155985-73-1 (ethyl 5-(chlorosulfonyl)-2-fluorobenzoate)

• Product Name: ethyl 5-(chlorosulfonyl)-2-fluorobenzoate
• CAS No: 1155985-73-1
• MF: C₉H₈ClFO₄S
• MW: 266.673824310303
• CID: 4573581
• PubChem ID: 43384889
• Update Time: 2025-05-19

ethyl 5-(chlorosulfonyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-Chlorosulfonyl-2-fluoro-benzoic acid ethyl ester
• ethyl 5-(chlorosulfonyl)-2-fluorobenzoate
• Benzoic acid, 5-(chlorosulfonyl)-2-fluoro-, ethyl ester
• 1155985-73-1
• G24828
• AKOS009115065
• GS3193
• CS-0258047
• EN300-68936
• ethyl5-(chlorosulfonyl)-2-fluorobenzoate
• ethyl 5-chlorosulfonyl-2-fluorobenzoate

• Inchi： 1S/C9H8ClFO4S/c1-2-15-9(12)7-5-6(16(10,13)14)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key： BMQDSKFCJIXCIF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(S(Cl)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 265.9815858g/mol
• Monoisotopic Mass: 265.9815858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 5-(chlorosulfonyl)-2-fluorobenzoate

Recent Advances in the Application of Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate (CAS: 1155985-73-1) in Chemical Biology and Pharmaceutical Research

Ethyl 5-(chlorosulfonyl)-2-fluorobenzoate (CAS: 1155985-73-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of sulfonamide-based drugs, which are widely used for their antimicrobial, anti-inflammatory, and anticancer properties. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl 5-(chlorosulfonyl)-2-fluorobenzoate as a versatile building block for the synthesis of novel sulfonamide derivatives. The study demonstrated that this compound could be efficiently coupled with various amines to yield sulfonamides with enhanced bioactivity. Notably, several derivatives exhibited potent inhibitory effects against carbonic anhydrase isoforms, a target of interest for treating glaucoma and certain cancers. The researchers employed density functional theory (DFT) calculations to rationalize the observed structure-activity relationships, providing valuable insights for future drug design.

Another significant development was reported in Organic Letters, where a team of chemists developed a one-pot synthesis protocol for ethyl 5-(chlorosulfonyl)-2-fluorobenzoate, improving its accessibility for large-scale applications. The optimized procedure reduced the number of purification steps and increased the overall yield, making it more attractive for industrial use. This advancement is particularly relevant for the production of sulfonyl fluoride-based probes, which are increasingly employed in chemical biology for target identification and covalent inhibitor development.

Recent preclinical studies have also investigated the potential of ethyl 5-(chlorosulfonyl)-2-fluorobenzoate-derived compounds as anticancer agents. A 2024 paper in Bioorganic & Medicinal Chemistry described the synthesis and evaluation of a series of sulfonamide-fluorobenzene hybrids, with some compounds showing promising activity against breast cancer cell lines. Mechanistic studies revealed that these compounds induce apoptosis through the modulation of reactive oxygen species (ROS) levels and mitochondrial membrane potential, suggesting a novel pathway for therapeutic intervention.

In addition to its pharmaceutical applications, ethyl 5-(chlorosulfonyl)-2-fluorobenzoate has found use in materials science. A recent study in ACS Applied Materials & Interfaces demonstrated its utility in the preparation of sulfonated polymers with tunable properties for drug delivery systems. The researchers highlighted the compound's ability to introduce both sulfonyl and fluorine functionalities into polymer backbones, enabling precise control over hydrophilicity and biodegradability.

Looking ahead, the unique reactivity profile of ethyl 5-(chlorosulfonyl)-2-fluorobenzoate positions it as a valuable tool for diverse applications in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation strategies and as a warhead for covalent inhibitors. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.